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Abstract

Cefotaxime, a third-generation cephalosporin, undergoes in vivo metabolism to form its primary
and microbiologically active metabolite, desacetylcefotaxime. This technical guide provides
an in-depth analysis of desacetylcefotaxime, encompassing its antimicrobial properties,
pharmacokinetic and pharmacodynamic profiles, and the synergistic relationship with its parent
compound. Detailed experimental methodologies for the analysis and evaluation of
desacetylcefotaxime are presented, along with a comprehensive summary of quantitative
data to support further research and development in the field of antimicrobial chemotherapy.

Introduction

Cefotaxime is a widely utilized beta-lactam antibiotic effective against a broad spectrum of
Gram-positive and Gram-negative bacteria.[1] Its therapeutic efficacy is not solely attributable
to the parent drug but also to its principal metabolite, desacetylcefotaxime. Formed by the
hydrolysis of the acetyl group at the C-3 position of cefotaxime, desacetylcefotaxime
possesses its own antibacterial activity and contributes significantly to the overall clinical
effectiveness of cefotaxime.[2] This document serves as a technical resource, consolidating
key data and methodologies relevant to the study of desacetylcefotaxime.
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Metabolism of Cefotaxime

Cefotaxime is primarily metabolized in the liver, where esterases hydrolyze the acetyl group to
form desacetylcefotaxime.[1] This metabolite can be further metabolized to the inactive
desacetylcefotaxime lactone.[2] The metabolic cascade is a critical aspect of cefotaxime's

overall disposition and therapeutic action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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